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Compound of Interest

Compound Name: 4,5-Heptadien-2-one

Cat. No.: B14120192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a detailed overview of the molecular formula and weight of 4,5-
heptadien-2-one and its well-documented derivative, 3,3,6-trimethyl-4,5-heptadien-2-one.

While information on the unsubstituted parent compound is scarce in readily available scientific

literature, this guide extrapolates its fundamental properties and presents comprehensive data

for its trimethylated analogue. This information is crucial for researchers in organic synthesis,

natural products chemistry, and drug discovery who may encounter or work with these allenic

ketones.

Core Molecular Data
A thorough search of chemical databases and scientific literature did not yield specific

experimental data for 4,5-heptadien-2-one. However, based on its chemical structure, its

molecular formula and weight can be theoretically determined. In contrast, the trimethylated

derivative is well-characterized.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

Notes

4,5-Heptadien-2-one C₇H₁₀O 110.15 Theoretical

3,3,6-Trimethyl-4,5-

heptadien-2-one
C₁₀H₁₆O 152.23

Experimentally

Verified[1][2][3]

Physicochemical Properties of 3,3,6-Trimethyl-4,5-
heptadien-2-one
The following table summarizes key computed and experimental properties for 3,3,6-trimethyl-

4,5-heptadien-2-one.

Property Value Source

IUPAC Name
3,3,6-trimethylhepta-4,5-dien-

2-one
PubChem

CAS Number 81250-41-1 PubChem[1][2]

Synonyms
4,5-Heptadien-2-one, 3,3,6-

trimethyl-
PubChem[1][2]

Monoisotopic Mass 152.120115130 Da PubChem[2]

Topological Polar Surface Area 17.1 Å² PubChem[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor

Count
1 PubChem[2]

Rotatable Bond Count 2 PubChem[2]

Experimental Protocols
Detailed experimental protocols for the synthesis of allenic ketones, including derivatives of

4,5-heptadien-2-one, often involve the oxidation of a corresponding secondary alcohol.
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Example Protocol: Synthesis of 3,3,6-Trimethyl-4,5-heptadien-2-one

A common synthetic route involves the oxidation of 3,3,6-trimethyl-4,5-heptadien-2-ol. The

following is a generalized workflow based on standard organic chemistry practices.

Start with Precursor:
3,3,6-trimethyl-4,5-heptadien-2-ol

Prepare Oxidizing Agent
(e.g., Jones reagent, PCC, or Swern oxidation conditions)

Perform Oxidation Reaction
- Dissolve precursor in a suitable solvent (e.g., acetone, dichloromethane).

- Add oxidizing agent under controlled temperature.
- Monitor reaction progress by TLC or GC.

Aqueous Workup
- Quench the reaction.

- Separate the organic layer.

Purification
- Dry the organic layer (e.g., with Na₂SO₄).
- Remove solvent under reduced pressure.

- Purify by column chromatography or distillation.

Final Product:
3,3,6-trimethyl-4,5-heptadien-2-one
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Caption: Generalized workflow for the synthesis of 3,3,6-trimethyl-4,5-heptadien-2-one.

Logical Relationships in Compound Identification
The identification and characterization of 4,5-heptadien-2-one and its derivatives rely on a

combination of spectroscopic and analytical techniques.
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Caption: Interrelation of analytical techniques for compound identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4,5-
Heptadien-2-one and its Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14120192#4-5-heptadien-2-one-molecular-formula-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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